Cas no 127041-02-5 (Methanesulfonic acid, trifluoro-, 4-pentenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 4-pentenyl ester
• CAS No: 127041-02-5
• MF: C₆H₉F₃O₃S
• MW: 218.194071531296
• CID: 1224906
• PubChem ID: 10889364
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 4-pentenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 4-pentenyl ester
• pent-4-enyl trifluoromethanesulfonate
• DTXSID50447269
• SCHEMBL7315721
• GWJMWRQAYBNUEU-UHFFFAOYSA-N
• 127041-02-5

• Inchi： 1S/C6H9F3O3S/c1-2-3-4-5-12-13(10,11)6(7,8)9/h2H,1,3-5H2
• InChI Key： GWJMWRQAYBNUEU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCCCC=C

Computed Properties

• Exact Mass: 218.02247
• Monoisotopic Mass: 218.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37